1-(7-(Furan-2-yl)-1,4-thiazepan-4-yl)-3-(phenylsulfonyl)propan-1-one
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Description
1-(7-(Furan-2-yl)-1,4-thiazepan-4-yl)-3-(phenylsulfonyl)propan-1-one is a useful research compound. Its molecular formula is C18H21NO4S2 and its molecular weight is 379.49. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Properties
Versatile Reagent for Synthesis of Furans and Cyclopentenones : Research by Watterson et al. (2003) discusses the use of a similar compound, 2,3-Dibromo-1-(Phenylsulfonyl)-1-Propene, as a versatile reagent for synthesizing furans and cyclopentenones, indicating the potential of the target compound in synthetic organic chemistry (Watterson, Ni, Murphree, & Padwa, 2003).
Aza-Piancatelli Rearrangement : Reddy et al. (2012) describe the aza-Piancatelli rearrangement involving furan-2-yl(phenyl)methanol derivatives, which relates to the chemical structure of the target compound. This suggests its utility in the synthesis of thiazine and oxazine derivatives (Reddy et al., 2012).
Preparation of Disubstituted Furan Derivatives : Haines et al. (2011) worked on a strategy involving phenylsulfonyl groups, similar to the target compound, for preparing disubstituted furan derivatives. This highlights its potential use in the synthesis of complex organic molecules (Haines et al., 2011).
Pharmaceutical and Biological Applications
Synthesis of Thiazolopyrimidine Derivatives : A study by Selvam et al. (2012) on the synthesis of thiazolopyrimidine derivatives involving furan-2-yl groups suggests potential applications of the target compound in the development of new pharmaceuticals (Selvam, Karthik, Palanirajan, & Ali, 2012).
Potential Antitumor Activity : Hunt et al. (2000) describe a compound with structural similarities, particularly the phenylsulfonyl group, showing potent antitumor activity, suggesting a possible application in cancer research (Hunt et al., 2000).
Catalysis in Organic Synthesis : Dangel and Polt (2000) investigated the use of furan-2-yl groups in catalysis, which could be relevant for the target compound in similar catalytic processes (Dangel & Polt, 2000).
Properties
IUPAC Name |
3-(benzenesulfonyl)-1-[7-(furan-2-yl)-1,4-thiazepan-4-yl]propan-1-one |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21NO4S2/c20-18(9-14-25(21,22)15-5-2-1-3-6-15)19-10-8-17(24-13-11-19)16-7-4-12-23-16/h1-7,12,17H,8-11,13-14H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KEXVXIBTGFVGRN-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCSC1C2=CC=CO2)C(=O)CCS(=O)(=O)C3=CC=CC=C3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21NO4S2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
379.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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